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Compound of Interest

Compound Name:
1-Benzoyl-3,5-

bis(trifluoromethyl)pyrazole

Cat. No.: B1273161 Get Quote

For researchers, scientists, and professionals in drug development, the quest for novel

antimicrobial agents is a paramount challenge. Fluorinated pyrazole derivatives have emerged

as a promising class of compounds, exhibiting significant efficacy against a spectrum of

bacterial and fungal pathogens. This guide provides a comparative analysis of their

antimicrobial performance, supported by experimental data and detailed methodologies.

Quantitative Efficacy of Fluorinated Pyrazoles
The antimicrobial activity of various fluorinated pyrazole derivatives has been evaluated using

the minimum inhibitory concentration (MIC) assay, which determines the lowest concentration

of a compound that inhibits the visible growth of a microorganism. The table below summarizes

the MIC values of representative fluorinated pyrazoles against several key pathogens.
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Compound
Class

Specific
Derivative

Target
Microorganism

MIC (µg/mL) Reference

Pyrazole-clubbed

Dihydropyrimidin

ones

Compound 4c

Methicillin-

resistant

Staphylococcus

aureus (MRSA)

6.25 [1]

Compound 4b

Methicillin-

resistant

Staphylococcus

aureus (MRSA)

12.5 [1]

Naphthyl-

substituted

Pyrazole-derived

Hydrazones

Not Specified
Gram-positive

strains
0.78 - 1.56

Not Specified
Acinetobacter

baumannii
0.78 - 1.56

2-(3-

(Benzofuran-2-yl)

pyrazol-1-

yl)thiazoles

Compound 8c

Staphylococcus

aureus ATCC

29213

Not specified, but

showed excellent

activity

[2]

Compound 5

Klebsiella

pneumoniae

ATCC13883

200 [2]

Compound 5

Pseudomonas

aeruginosa

ATCC27953

200 [2]

Compound 5
Escherichia coli

ATCC 25922
200 [2]

Compound 8c
Saccharomyces

cerevisiae

Not specified, but

showed excellent

activity

[2]
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Compound 8c
Candida albicans

NRRL Y-477

Not specified, but

showed excellent

activity

[2]

Proposed Mechanism of Action: DNA Gyrase
Inhibition
Several studies suggest that pyrazole derivatives may exert their antimicrobial effect by

inhibiting DNA gyrase, a type II topoisomerase essential for bacterial DNA replication.[3][4][5]

This enzyme introduces negative supercoils into DNA, which is crucial for relieving torsional

stress during replication and transcription. By inhibiting DNA gyrase, fluorinated pyrazoles can

disrupt these vital cellular processes, ultimately leading to bacterial cell death.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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